Cas no 2172165-09-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172165-09-0
• MF: C₂₃H₂₁F₃N₂O₅
• MW: 462.418456792831
• CID: 6422015
• PubChem ID: 165560081
• Update Time: 2025-10-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 2172165-09-0
• EN300-1503678
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C23H21F3N2O5/c24-23(25,26)22(20(30)31)9-10-28(13-22)19(29)11-27-21(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,27,32)(H,30,31)
• InChI Key： QKZIMKSEKUJXRT-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)(F)F

Computed Properties

• Exact Mass: 462.14025626g/mol
• Monoisotopic Mass: 462.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2172165-09-0)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2172165-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. The presence of the trifluoromethyl group and the Fmoc-protected amino acid moiety makes it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the design of protease inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings in recent literature is the application of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid in the development of covalent inhibitors. The electrophilic nature of the trifluoromethyl group allows for selective interactions with nucleophilic residues in target proteins, enabling the formation of stable adducts. This mechanism has been exploited in the design of inhibitors for serine and cysteine proteases, with promising results in preclinical models.

In addition to its utility in inhibitor design, this compound has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The rigid pyrrolidine scaffold and the presence of stereocenters facilitate the induction of chirality in synthetic transformations, making it a valuable tool for the preparation of enantiomerically pure compounds. Recent reports have demonstrated its efficacy in the synthesis of β-amino acids and other pharmacophores.

From a pharmacological perspective, preliminary studies have indicated that derivatives of this compound exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These attributes, combined with its synthetic accessibility, position it as a promising candidate for further optimization and development. Ongoing research is focused on elucidating its structure-activity relationships and exploring its potential in targeting emerging therapeutic targets.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid represents a multifaceted tool in modern drug discovery. Its applications span from intermediate synthesis to the development of covalent inhibitors and chiral auxiliaries. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs, particularly in the areas of oncology and inflammation.